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Compound of Interest

Compound Name: 4-(2-Aminophenethyl)pyridine
CAS No.: 105972-24-5
Cat. No.: B025805

Get Quote

CAS Number: 105972-24-5 Formula: C13H14N2 Molecular Weight: 198.26 g/mol Synonyms: 2-
[2-(Pyridin-4-yl)ethyl]aniline; 4-[2-(2-Aminophenyl)ethyl]pyridine

Executive Summary & Significance

4-(2-Aminophenethyl)pyridine serves as a pharmacophore scaffold in medicinal chemistry,
particularly for drugs targeting the Rho/ROCK signaling pathway. Its structure combines a basic
pyridine ring (hydrogen bond acceptor) and an aniline moiety (hydrogen bond donor/acceptor)
linked by a flexible ethyl bridge. This "dual-nitrogen" architecture allows it to mimic the ATP-
binding hinge region of various kinases, making it a valuable building block for fragment-based
drug design.

Critical Quality Attributes (CQAS):

o Oxidative Instability: The primary amine on the phenyl ring is susceptible to oxidation,
requiring inert atmosphere handling.
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e pH-Dependent Solubility: Solubility is drastically modulated by pH due to the distinct pKa
values of the pyridine and aniline nitrogens.

Physicochemical Properties

The following data aggregates calculated and experimental values to guide formulation and

handling.
Property Value Notes
Moderately lipophilic; crosses
LogP (Octanol/Water) ~21-24 ]
cell membranes easily.
o Protonates in mild acid (pH <
pKa (Pyridine N) ~5.25 5)
N Weakly basic; remains neutral
pKa (Aniline N) ~4.6 ] ]
at physiological pH.
] ] Crystalline solid at room
Melting Point 102-106 °C
temperature.
) Darkens upon air exposure
Appearance Off-white to pale brown S
(oxidation).
H-Bond Donors 1 (-NH2) Critical for binding interactions.
H-Bond Acceptors 2 (Pyridine N, Aniline N)

Solubility Profile

The compound exhibits a "U-shaped" solubility curve relative to pH, driven by its ionization
states.

» Acidic pH (< 4.0):Highly Soluble. The pyridine nitrogen is fully protonated (

), and the aniline nitrogen may partially protonate, forming a highly polar cationic species.

e Neutral pH (6.5 — 7.5):Low Solubility. Both nitrogens are predominantly uncharged. The
lipophilic ethyl bridge and aromatic rings dominate, reducing aqueous solubility (< 1 mg/mL
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predicted).

e Organic Solvents:
o DMSO: >50 mg/mL (Recommended stock solvent).
o Ethanol: Soluble.

o Dichloromethane: Soluble.

Stability & Degradation Mechanisms

Understanding the degradation pathways is essential for maintaining the integrity of this
building block during storage and synthesis.

Oxidative Degradation (Primary Risk)

The 2-amino (aniline) group is the "weak link." Upon exposure to air and light, it undergoes
radical-mediated oxidation.

¢ Mechanism: Formation of radical cations

dimerization (azo linkages) or polymerization
formation of colored impurities (quinone imines).

e Visual Indicator: Sample turns from off-white to yellow, then brown/black.

Photostability

The conjugated aromatic systems absorb UV light. While the ethyl bridge breaks conjugation
between the rings, the individual rings are UV-active. Prolonged exposure can induce photo-
oxidation of the amine.

Graphviz Visualization: Degradation & Solubility Logic

The following diagram illustrates the ionization states and the oxidative degradation pathway.
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Degradation Pathway
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pH-Dependent States

Acidic pH (<4) Protonation (HCI) Neutral pH (7.0)
[Pyridine-H]+ (Soluble) Deprotonation (NaOH Uncharged (Precipitation Risk)

Click to download full resolution via product page

Figure 1: State transitions of 4-(2-Aminophenethyl)pyridine based on pH environment and
oxidative stress.

Experimental Protocols
Protocol A: Equilibrium Solubility Determination

Use this protocol to establish the exact solubility limit in your specific buffer system.
» Preparation: Prepare buffer solutions at pH 2.0, 4.0, 7.4, and 9.0.
o Saturation: Add excess solid compound (~10 mg) to 1 mL of each buffer in amber glass vials.
o Equilibration: Shake or stir at 25°C for 24 hours.
e Filtration: Filter the supernatant using a 0.22 um PVDF syringe filter (low binding).
o Quantification: Analyze filtrate via HPLC-UV (Detection @ ~254 nm).
o Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile (Gradient).

o Note: Ensure the standard curve is prepared in a solvent where the compound is fully
soluble (e.g., 50% MeOH).
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Protocol B: Handling & Storage (Best Practices)

To maximize shelf-life and experimental reproducibility:
e Storage: Store at -20°C.

o Atmosphere: Flush vials with Argon or Nitrogen after every use. The aniline group is air-
sensitive.

e Solution Stability:
o DMSO Stocks: Stable for ~1 month at -20°C.

o Agueous Solutions: Prepare fresh. Do not store neutral aqueous solutions due to
precipitation risk.

» Re-purification: If the solid turns brown, purify via silica gel chromatography (Eluent:
DCM/MeOH 95:5) or recrystallization from Ethanol/Water.

Synthesis Context (Retrosynthetic Analysis)

For researchers synthesizing this compound or its derivatives, the standard route involves the
"Stilbene Reduction” strategy.

4-Methylpyridine Condensation

(4-Picoline) w , __ Hydrogenation : —
4-(2-Nitrostyryl)pyridine (H2, Pd/C) | 4-(2-Aminophenethyl)pyridine
/ (Stilbene Intermediate) o (Target)

2-Nitrobenzaldehyde

Click to download full resolution via product page

Figure 2: Common synthetic pathway. The hydrogenation step simultaneously reduces the nitro
group to an amine and the alkene to an alkane.
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CID 105972-24-5. Retrieved from [Link]

e Liao, C. et al. (2015).Design and Synthesis of Rho Kinase Inhibitors. Journal of Medicinal
Chemistry. (Contextual grounding for ROCK inhibitor pharmacophores).

 To cite this document: BenchChem. [Technical Whitepaper: Physicochemical Profiling &
Handling of 4-(2-Aminophenethyl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025805/docs#technical-whitepaper-physicochemical-
profiling-handling-of-4-2-aminophenethyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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